Cas no 2163719-58-0 (6',7'-dihydro-5'H-spirocyclopropane-1,8'-quinoline-3-carboxylic acid)

• Product Name: 6',7'-dihydro-5'H-spirocyclopropane-1,8'-quinoline-3-carboxylic acid
• CAS No: 2163719-58-0
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6360791
• PubChem ID: 165833021
• Update Time: 2025-10-23

6',7'-dihydro-5'H-spirocyclopropane-1,8'-quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6',7'-dihydro-5'H-spirocyclopropane-1,8'-quinoline-3-carboxylic acid
• 6',7'-dihydro-5'H-spiro[cyclopropane-1,8'-quinoline]-3-carboxylic acid
• EN300-1653346
• 2163719-58-0

• Inchi： 1S/C12H13NO2/c14-11(15)9-7-12(9)5-1-3-8-4-2-6-13-10(8)12/h2,4,6,9H,1,3,5,7H2,(H,14,15)
• InChI Key： RLTFINOQMSWQDY-UHFFFAOYSA-N
• SMILES： OC(C1CC21C1C(=CC=CN=1)CCC2)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 6',7'-dihydro-5'H-spirocyclopropane-1,8'-quinoline-3-carboxylic acid

Comprehensive Guide to 6',7'-Dihydro-5'H-Spirocyclopropane-1,8'-Quinoline-3-Carboxylic Acid (CAS No. 2163719-58-0)

6',7'-Dihydro-5'H-spirocyclopropane-1,8'-quinoline-3-carboxylic acid (CAS No. 2163719-58-0) is a structurally unique compound that has garnered significant attention in pharmaceutical and organic chemistry research. This spirocyclic quinoline derivative features a distinctive cyclopropane-quinoline fusion, making it a valuable scaffold for drug discovery and material science applications. The presence of both carboxylic acid functionality and spirocyclic architecture in this molecule offers exceptional opportunities for structural modification and targeted biological activity.

The compound's molecular formula C14H13NO2 and molecular weight 227.26 g/mol place it within an important class of heterocyclic building blocks for medicinal chemistry. Researchers particularly value its rigid three-dimensional structure, which can enhance binding affinity to biological targets compared to flat aromatic systems. The spirocyclopropane moiety introduces significant steric constraints and electronic effects that influence the molecule's physicochemical properties and reactivity patterns.

In pharmaceutical applications, 6',7'-dihydro-5'H-spirocyclopropane-1,8'-quinoline-3-carboxylic acid serves as a versatile intermediate for developing kinase inhibitors, GPCR modulators, and enzyme-targeted therapeutics. Recent studies highlight its potential in addressing neurodegenerative disorders and inflammatory conditions - two of the most searched health topics in 2024. The compound's structural complexity allows for precise interactions with biological targets while maintaining favorable drug-like properties.

The synthesis of CAS 2163719-58-0 typically involves multistep organic transformations starting from readily available quinoline precursors. Key steps often include cyclopropanation reactions and carboxylic acid introduction through oxidation or hydrolysis. Process chemists emphasize the importance of stereocontrol during the spirocycle formation, as this significantly impacts the compound's biological activity and crystallization behavior.

From a material science perspective, this spirocyclic compound demonstrates interesting photophysical properties that make it suitable for organic electronic applications. Its conjugated system with rigid geometry shows promise in developing OLED materials and molecular sensors, aligning with current industry trends toward sustainable electronics. Researchers are particularly interested in how the cyclopropane strain affects the molecule's electronic transitions and charge transport characteristics.

The global market for specialty quinoline derivatives like 6',7'-dihydro-5'H-spirocyclopropane-1,8'-quinoline-3-carboxylic acid has grown steadily, driven by increasing demand for innovative drug candidates and advanced materials. Pharmaceutical companies frequently search for such structural motifs to overcome drug resistance challenges and improve therapeutic efficacy. The compound's intellectual property landscape remains active, with several patents filed for its derivatives in recent years.

Analytical characterization of this compound typically employs HPLC purity analysis, NMR spectroscopy (particularly 1H and 13C), and mass spectrometry. The carboxylic acid proton shows characteristic downfield shifting in NMR, while the spirocyclic protons display complex coupling patterns due to ring strain effects. These analytical signatures help researchers verify compound identity and monitor chemical transformations during derivatization.

In formulation development, the acid functionality of 2163719-58-0 allows for convenient salt formation with various counterions to optimize solubility and bioavailability. This feature addresses one of the most common challenges in drug development - improving water solubility of lipophilic compounds. The ability to form stable crystalline forms further enhances its utility in pharmaceutical applications.

Environmental and safety assessments indicate that 6',7'-dihydro-5'H-spirocyclopropane-1,8'-quinoline-3-carboxylic acid requires standard laboratory precautions for handling organic compounds. Proper personal protective equipment and ventilation controls should be maintained during research activities. The compound's biodegradability profile and ecotoxicological potential are subjects of ongoing investigation as part of green chemistry initiatives.

Future research directions for this compound include exploring its catalytic applications in asymmetric synthesis and investigating its potential as a metal-chelating agent. The quinoline nitrogen and carboxylate group create opportunities for developing multifunctional catalysts or coordination complexes. These applications align with current scientific interests in sustainable catalysis and materials design, frequently searched topics in chemical databases.

For researchers sourcing CAS 2163719-58-0, quality parameters typically include >95% HPLC purity, appropriate spectroscopic validation, and comprehensive analytical documentation. The compound is available from specialty chemical suppliers in quantities ranging from milligram to kilogram scale, with custom synthesis options for derivatization services. Proper storage conditions (typically 2-8°C under inert atmosphere) help maintain compound stability over extended periods.

The scientific literature contains numerous references to spirocyclic quinoline analogs similar to 6',7'-dihydro-5'H-spirocyclopropane-1,8'-quinoline-3-carboxylic acid, particularly in studies of protein-protein interaction inhibitors and allosteric modulators. These applications represent cutting-edge areas in drug discovery that generate substantial interest in academic and industrial research communities. The compound's three-dimensional character makes it particularly valuable for addressing challenging biological targets.

In conclusion, 6',7'-dihydro-5'H-spirocyclopropane-1,8'-quinoline-3-carboxylic acid (CAS No. 2163719-58-0) represents an important chemical building block with diverse applications across pharmaceutical and material sciences. Its unique structural features continue to inspire innovative research across multiple disciplines, addressing some of today's most pressing scientific challenges. As research progresses, this compound will likely play an increasingly significant role in developing next-generation therapeutic agents and functional materials.